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Compound of Interest

Compound Name: Trichlorfon
CAS No.: 56042-26-3
Cat. No.: B10753184
Get Quote
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Executive Safety Directive
IMMEDIATE ACTION REQUIRED:

+ DO NOT dispose of Trichlorfon down the drain. It is toxic to aquatic life and persists in

groundwater.

¢ DO NOT treat with simple alkaline solutions (e.g., bleach/NaOH) without understanding the
Dichlorvos Spike (see Section 2).

¢ Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.[1]

The Chemical Hazard: The "Lethal Intermediate"
Trap

Most generic organophosphate protocols suggest alkaline hydrolysis for deactivation. For
Trichlorfon, this is dangerous if mismanaged.[2][3]
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The Mechanism: At pH > 8.0, Trichlorfon undergoes dehydrochlorination to form Dichlorvos
(DDVP).

e Trichlorfon LD50 (Rat, oral): ~250-500 mg/kg
e Dichlorvos LD50 (Rat, oral): ~50-80 mg/kg (Approx. 5-8x more toxic)[1]

If you attempt to neutralize Trichlorfon on a benchtop using Sodium Hydroxide (NaOH), you
effectively synthesize a more potent nerve agent before it eventually hydrolyzes into non-toxic
salts.

Diagram 1: The pH-Dependent Degradation Pathway

This diagram illustrates why pH control is critical. Rapid alkalinization creates a spike in toxicity
before final degradation.
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Caption: Figure 1. The "Lethal Intermediate” pathway. Note that alkaline treatment initially
increases toxicity (Red Zone) before reducing it.

Regulatory Classification (RCRA)

While Trichlorfon does not have a specific "P" or "U" list code under the Resource
Conservation and Recovery Act (RCRA), it is strictly regulated as a hazardous waste.
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Parameter Classification Notes

) Must be segregated from
Waste Type Hazardous Chemical Waste
general trash.[1]

Often falls under D001
o ) (Ignitable) if in solvent, or
RCRA Code Characteristic (Variable) ) ) )
generic toxic codes depending

on state regulations.[1]

o Organophosphorus pesticide,
DOT Shipping UN 2783 ] )
solid, toxic.[1]

Disposal must comply with
EPA Status FIFRA Regulated label instructions if unused
product.[1]

Disposal Workflows
Scenario A: Solid Waste (Pure Substance/Powder)

Best for: Expired reagents, old standards.

o Containment: Keep in the original container if possible. If the container is damaged, place it
inside a compatible secondary container (High-Density Polyethylene - HDPE).

e Labeling: Label clearly as "Hazardous Waste - Trichlorfon - Toxic."
e Disposal: Contact your EHS department or licensed waste contractor for incineration.

o Why Incineration? Chemical neutralization of solids is inefficient and risky. Incineration at
>1000°C ensures complete destruction of the phosphorus-carbon bonds.

Scenario B: Liquid Waste (Reaction
Mixtures/Supernatants)

Best for: Aqueous layers, solvent extractions containing Trichlorfon.
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e Segregation: Do not mix with oxidizers (e.g., Chromic acid) or strong bases (unless part of a
controlled destruction protocol).

e pH Check: Measure the pH.
o If Acidic (pH < 6): Trichlorfon is stable.[2][4] Store as is for pickup.

o If Basic (pH > 8):DANGER. The solution likely contains Dichlorvos. Handle with extreme
caution (double gloves, fume hood).

o Storage: Store in glass or HDPE containers. Avoid metal containers (corrosion risk).

Scenario C: Spill Cleanup (Emergency Response)

Best for: Benchtop spills.

o PPE: Butyl rubber or Nitrile gloves (double layered), lab coat, safety goggles. If powder is
aerosolized, use N95 or P100 respiratory protection.

» Containment: Isolate the area.

e Absorption:
o Liquids: Absorb with vermiculite, dry sand, or commercial spill pads.
o Solids: Cover with wet paper towels to prevent dust, then wipe up.

o Decontamination (The "Double Wash"):

[e]

Step 1: Wash surface with water and detergent.

o

Step 2: Apply a dilute alkaline solution (5% Sodium Carbonate) to the surface residue only.

Wait Time: Allow 15-20 minutes contact time to ensure hydrolysis of trace residues, but

[¢]

keep the fume hood sash down as trace DDVP may form.

[¢]

Final Wipe: Rinse with water.[3][5]

» Disposal: Place all absorbent materials into a sealed hazardous waste bag.
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Diagram 2: Operational Decision Tree
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Caption: Figure 2. Decision matrix for Trichlorfon waste streams. Note that liquid waste
requires pH awareness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b10753184?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

